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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium eicosyl sulfate, identified by the CAS number 13177-49-6, is a long-chain alkyl
sulfate. It is also referred to by other names such as 1-Eicosanyl sulfate sodium salt and
Arachidyl sulfate sodium salt.[1] This document provides a summary of the available physical
and chemical characteristics of this compound. Due to the limited availability of specific
experimental data in publicly accessible literature, this guide also includes general information
and methodologies relevant to the characterization of surfactants.

Chemical Identity and Properties

Sodium eicosyl sulfate is an organic sodium salt that functions as a surfactant and
emulsifying agent.[2] Its amphiphilic nature, possessing both a long hydrophobic carbon chain
and a hydrophilic sulfate group, allows it to reduce surface tension between immiscible liquids,
making it useful in various chemical synthesis applications, including the preparation of
nanomaterials.[2]

Table 1: General and Calculated Physical Properties of Sodium Eicosyl Sulfate
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Property Value Source
CAS Number 13177-49-6 [1]
Molecular Formula C20H41NaO4S [1]
Molecular Weight 400.59 g/mol [1]

1-Eicosanyl sulfate; Arachidyl
Alternate Names sulfate sodium salt; Eicosyl [1]

sodium sulfate

Appearance Liquid (reported in one source)  [3]

Storage Temperature 2-8°C [3]

Note: Experimental values for properties such as melting point, boiling point, and specific
solubility are not consistently reported in available literature.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Sodium
eicosyl sulfate are not readily available. However, standard methodologies for characterizing
similar anionic surfactants can be employed.

General Protocol for Determining Critical Micelle Concentration (CMC) by Conductivity

Measurement:

The Critical Micelle Concentration (CMC) is a fundamental property of a surfactant,
representing the concentration at which micelles begin to form.

o Preparation of a Stock Solution: A stock solution of Sodium eicosyl sulfate is prepared in
deionized water at a concentration significantly above the expected CMC.

» Serial Dilutions: A series of dilutions are prepared from the stock solution.

» Conductivity Measurement: The conductivity of each dilution is measured using a calibrated
conductivity meter at a constant temperature.
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o Data Analysis: The conductivity is plotted against the surfactant concentration. The plot will
typically show two linear regions with different slopes. The point of intersection of these two

lines corresponds to the CMC.

Logical Workflow for Surfactant Characterization

The following diagram illustrates a general workflow for the physical characterization of a
surfactant like Sodium eicosyl sulfate.
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Caption: A diagram illustrating the general workflow for the synthesis, purification, and physical
characterization of a surfactant, leading to its application testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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